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Compound of Interest

Compound Name: 4-Chloro-1-butanol

Cat. No.: B043188

The proper disposal of 4-chloro-1-butanol is critical for ensuring laboratory safety and
environmental protection. This guide provides detailed procedures for researchers, scientists,
and drug development professionals to manage and dispose of this chemical waste in
compliance with safety regulations. 4-Chloro-1-butanol is a flammable, corrosive, and
potentially carcinogenic compound, necessitating careful handling and disposal.[1]

Key Properties and Hazard Profile

Understanding the physicochemical properties and hazards of 4-chloro-1-butanol is the first
step in safe handling and disposal. This substance is a clear, colorless liquid.[2] It is classified
as a flammable liquid and is harmful if swallowed, causing skin and eye irritation, and may
cause respiratory irritation.[3]
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Property Value Source
CAS Number 928-51-8

Molecular Formula C4H9CIO [2]
Molecular Weight 108.57 g/mol

Flash Point 36 °C (96.8 °F) - closed cup

Boiling Point 84-85 °C at 16 mmHg

Density 1.088 g/mL at 25 °C

Soluble in methanol,
Solubility chloroform, and dimethyl [2][4]
sulfoxide.

Standard Disposal Procedure

The standard and required method for the disposal of 4-chloro-1-butanol is through a licensed
hazardous waste disposal facility. Under no circumstances should it be disposed of down the
drain. The following steps outline the process for collection and preparation for disposal.

Step 1: Personal Protective Equipment (PPE) Before handling 4-chloro-1-butanol, ensure you
are wearing appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles and a face shield

A lab coat

Work in a well-ventilated area or under a chemical fume hood.[3]

Step 2: Waste Collection and Container Selection

o Container: Use a designated, leak-proof, and clearly labeled hazardous waste container.
High-density polyethylene (HDPE) containers are suitable for halogenated solvent waste.[5]
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e Labeling: The container must be labeled with the words "Hazardous Waste," the full chemical
name "4-Chloro-1-butanol,” and a clear indication of the hazards (e.g., "Flammable,"
"Corrosive," "Toxic").

e Segregation: 4-Chloro-1-butanol waste should be collected separately from other waste
streams, especially from non-halogenated solvents to avoid costly disposal procedures for
the entire mixture.[6] It is incompatible with strong oxidizing agents.

Step 3: Waste Accumulation and Storage

o Store the waste container in a designated satellite accumulation area.

o Keep the container tightly closed except when adding waste.

» Store away from sources of ignition such as heat, sparks, and open flames.[2]
Step 4: Arrange for Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

o The waste will be transported to a licensed treatment, storage, and disposal facility (TSDF)
for appropriate management, which typically involves high-temperature incineration.

EPA Hazardous Waste Classification

4-Chloro-1-butanol is not explicitly listed by name as a hazardous waste under the Resource
Conservation and Recovery Act (RCRA). However, it must be classified based on its
characteristics:

» D001 (Ignitability): With a flash point of 36°C, it is considered an ignitable hazardous waste.
[718]

o F-Listed Waste: As a spent halogenated solvent, waste streams containing 4-chloro-1-
butanol may be classified under codes such as FO01 or FO02, depending on the process
from which they originated.[7][8]
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Experimental Protocol: Neutralization for Potential
De-classification

For laboratories with the appropriate capabilities and EHS approval, chemical neutralization
can transform 4-chloro-1-butanol into less hazardous substances prior to disposal. The
following protocol describes an intramolecular SN2 reaction to form tetrahydrofuran.

Objective: To convert 4-chloro-1-butanol into tetrahydrofuran, a less hazardous cyclic ether,
and a salt through a base-mediated cyclization.

Materials:
e 4-Chloro-1-butanol waste
e Sodium hydroxide (NaOH) or sodium hydride (NaH)

» Asuitable solvent (e.g., a solvent in which the waste is already dissolved, or a high-boiling
point ether if starting from neat material)

» Reaction flask equipped with a magnetic stirrer and a reflux condenser
e Heating mantle

o Appropriate work-up and extraction equipment

Procedure:

» Reaction Setup: In a properly ventilated fume hood, charge the reaction flask with the 4-
chloro-1-butanol waste.

» Base Addition: Slowly add a stoichiometric equivalent of a strong base (e.g., NaOH). The
base deprotonates the alcohol group, forming an alkoxide.[9]

e Reaction: The resulting alkoxide acts as a nucleophile, attacking the carbon atom bonded to
the chlorine in an intramolecular fashion, displacing the chloride ion.[9]
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o Heating: Gently heat the mixture to facilitate the reaction. The target product,
tetrahydrofuran, will be formed along with a salt (e.g., NaCl).

e Monitoring: Monitor the reaction to completion using an appropriate analytical technique
(e.g., GC-MS).

o Work-up: After the reaction is complete, the resulting mixture will contain tetrahydrofuran, the
salt, and any excess base. This mixture must still be evaluated for its hazardous
characteristics and disposed of through the institutional EHS office. While the primary
hazardous component has been transformed, the resulting waste stream must still be
managed appropriately.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 4-chloro-1-butanol.
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Preparation & Assessment

Waste 4-Chloro-1-butanol @

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Assess Waste Stream
(Pure or Mixture?)

Waste Qollection

Select Appropriate Waste Container
(HDPE, Labeled)

'

Segregate from Incompatible Waste
(e.g., Non-Halogenated Solvents)

DisposalvPathway

Neutralization Feasible & Approved?

Follow Neutralization Protocol
(Base-mediated cyclization)

N

Store for EHS Pickup
(Secure, Labeled Container)

Dispose via Licensed Hazardous Waste Facility

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b043188?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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